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Introduction
Arylalkanoic acids represent one of the largest and most clinically significant classes of non-

steroidal anti-inflammatory drugs (NSAIDs).[1][2] This chemical family includes widely

recognized drugs such as ibuprofen, naproxen, and diclofenac. Their primary therapeutic

effects—analgesic, antipyretic, and anti-inflammatory—are largely attributed to their ability to

inhibit the cyclooxygenase (COX) enzymes.[3][4] These enzymes, existing as two main

isoforms (COX-1 and COX-2), are pivotal in the inflammatory cascade, catalyzing the

conversion of arachidonic acid into prostaglandins, which are key mediators of pain, fever, and

inflammation.[5][6]

While direct inhibition of COX enzymes is the foundational mechanism of action, a

comprehensive understanding of a novel arylalkanoic acid's anti-inflammatory potential

requires a broader characterization. The inflammatory response is a complex biological

process involving a network of signaling pathways, including Nuclear Factor-kappa B (NF-κB)

and Mitogen-Activated Protein Kinases (MAPK), which regulate the expression of numerous
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pro-inflammatory genes.[7][8] These genes encode for cytokines, chemokines, and other

inflammatory mediators like nitric oxide (NO).

This application note provides a detailed, tiered framework for researchers, scientists, and drug

development professionals to robustly screen and characterize the anti-inflammatory properties

of novel arylalkanoic acid derivatives. We present a logical progression from primary, target-

focused enzymatic assays to more complex, physiologically relevant cell-based functional

assays. Each section explains the causality behind the experimental design and provides

detailed, field-proven protocols to ensure data integrity and reproducibility.

Part 1: Primary Screening: Direct Cyclooxygenase
(COX) Enzyme Inhibition
Expertise & Rationale: The initial and most critical step in evaluating an arylalkanoic acid is to

determine its direct inhibitory activity against the primary molecular targets: the COX-1 and

COX-2 isoenzymes. COX-1 is constitutively expressed in most tissues and is responsible for

"housekeeping" functions, such as maintaining the integrity of the gastrointestinal lining.[5] In

contrast, COX-2 is typically undetectable in most tissues but is rapidly induced at sites of

inflammation.[5][9] Therefore, compounds that selectively inhibit COX-2 over COX-1 are

hypothesized to retain anti-inflammatory efficacy while minimizing gastrointestinal side effects.

[10] This primary screen quantifies the compound's potency (as an IC50 value) and its

selectivity, providing a foundational dataset for further development.

Experimental Workflow: COX Inhibition Assay
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Caption: LPS-induced NF-κB and MAPK
signaling cascades in macrophages. [19][20]
Experimental Workflow: Cell-Based Assay
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Caption: Workflow for cell-based screening of anti-inflammatory compounds.

Protocol 2a: Cell Culture, Treatment, and LPS
Stimulation
Trustworthiness: A critical control for this assay is to assess compound cytotoxicity in parallel. A

reduction in inflammatory mediators should be a specific pharmacological effect, not a result of

cell death. An MTT or Resazurin assay should be run with the same compound concentrations

to confirm that cell viability remains >90%. [11] Procedure:

Cell Seeding: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and

1% Penicillin-Streptomycin. Seed cells into 96-well plates at a density of 5 x 10⁴ cells/well

and incubate for 24 hours at 37°C, 5% CO₂.

Compound Pre-treatment: Remove the old media. Add 100 µL of fresh media containing the

desired concentrations of the arylalkanoic acid compound (or vehicle, e.g., 0.1% DMSO) to

the appropriate wells. Incubate for 1-2 hours.

LPS Stimulation: Add 10 µL of LPS solution to achieve a final concentration of 1 µg/mL to all

wells except the "unstimulated" control wells. [12]4. Incubation: Incubate the plate for 24

hours at 37°C, 5% CO₂.

Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes.

Carefully collect the supernatant for use in the downstream assays (Protocols 2b and 2c).

Store at -80°C if not used immediately.

Protocol 2b: Nitric Oxide (NO) Production Assay (Griess
Assay)
This protocol measures nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO.

[13]The Griess reagent converts nitrite into a deep purple azo compound, and the absorbance

is measured spectrophotometrically. [14] Procedure:

Standard Curve: Prepare a sodium nitrite standard curve (e.g., 0-100 µM) in cell culture

media.
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Assay Plate: Add 50 µL of each collected supernatant sample and standards to a new 96-

well plate.

Griess Reagent: Prepare the Griess reagent by mixing equal volumes of Reagent A (e.g., 1%

sulfanilamide in 5% phosphoric acid) and Reagent B (0.1% N-(1-naphthyl)ethylenediamine

dihydrochloride in water). This mixture is light-sensitive and should be used within 30

minutes.

Reaction: Add 50 µL of the prepared Griess reagent to all wells. [15]5. Incubation &

Measurement: Incubate at room temperature for 10-15 minutes, protected from light.

Measure the absorbance at 540 nm.

Calculation: Determine the nitrite concentration in each sample by interpolating from the

standard curve.

Protocol 2c: Pro-inflammatory Cytokine Quantification
(ELISA)
This protocol outlines the general steps for a sandwich ELISA to quantify TNF-α or IL-6.

Procedure:

Assay Execution: Perform the ELISA for TNF-α and IL-6 on the collected cell culture

supernatants using commercially available kits, following the manufacturer’s specific

instructions precisely. [16]2. Standard Curve: A recombinant cytokine standard curve will be

generated with each assay.

Measurement: Read the absorbance at the specified wavelength (typically 450 nm).

Calculation: Calculate the concentration of TNF-α and IL-6 in each sample by interpolating

from the standard curve.

Data Analysis and Presentation:

For each assay (NO, TNF-α, IL-6), calculate the percent reduction in mediator production for

each compound concentration relative to the LPS-stimulated control. % Reduction =

[(Value_LPS_Control - Value_LPS+Compound) / Value_LPS_Control] * 100
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Summarize the data in a clear, tabular format.

Table 2: Sample Data Presentation for Cell-Based Assays

Treatment
Concentrati
on (µM)

Nitrite (µM)
TNF-α
(pg/mL)

IL-6 (pg/mL)
Cell
Viability (%)

Control (No

LPS)
- 1.2 ± 0.3 < 20 < 15 100

LPS Only - 45.8 ± 3.1 3540 ± 250 1850 ± 150 98 ± 2

Test

Compound A
1 35.1 ± 2.5 2610 ± 180 1420 ± 110 99 ± 3

10 12.7 ± 1.1 850 ± 95 560 ± 60 97 ± 4

50 5.4 ± 0.6 150 ± 30 95 ± 20 96 ± 3

Indomethacin 10 42.5 ± 3.5 1250 ± 130 780 ± 90 99 ± 2

Conclusion
The comprehensive evaluation of arylalkanoic acids for anti-inflammatory properties

necessitates a multi-faceted approach. The tiered screening strategy detailed in this guide

provides a robust and logical workflow, beginning with the assessment of direct enzyme

inhibition and progressing to the validation of functional effects in a cellular model of

inflammation. By quantifying potency and selectivity against COX-1 and COX-2, researchers

can establish a fundamental pharmacological profile. Subsequently, confirming the suppression

of key inflammatory mediators such as nitric oxide and pro-inflammatory cytokines in LPS-

stimulated macrophages provides crucial evidence of bioactivity in a more complex biological

system. This integrated approach ensures a thorough characterization, enabling informed

decisions in the drug discovery and development pipeline.

References
Liu, T., et al. (2017). The Nuclear Factor NF-κB Pathway in Inflammation. Cold Spring Harbor

Perspectives in Biology. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5393056/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Medina-Tamayo, J., et al. (2018). NF-kappaB Signaling Pathways in Neurological

Inflammation: A Mini Review. Frontiers in Neuroscience. Available at: [Link]

Kim, E. K., & Choi, E. J. (2010). Mitogen-activated Protein Kinases in Inflammation. Journal

of Life Science. Available at: [Link]

Chaudhary, S., et al. (2024). Intersection of inflammation and viral replication: the central role

of MAPK signaling in viral respiratory infections. Frontiers in Immunology. Available at: [Link]

Barnes, P. J., & Karin, M. (1997). NF-κB: a key role in inflammatory diseases. Journal of

Clinical Investigation. Available at: [Link]

Zhang, Y., et al. (2024). MAPK/ERK signaling pathway in rheumatoid arthritis: mechanisms

and therapeutic potential. Frontiers in Immunology. Available at: [Link]

Towers, C. (n.d.). MAPK Signaling Links Autophagy and Inflammation. Bio-Techne. Available

at: [Link]

Assay Genie. (2024). MAPK Signaling in Inflammatory Cytokines Pathways. Assay Genie.

Available at: [Link]

Hoesel, B., & Schmid, J. A. (2013). NF-κB: A Double-Edged Sword Controlling Inflammation.

MDPI. Available at: [Link]

Pardo-Castaño, C., et al. (2023). In Vitro and Ex Vivo Models for Screening Topical Anti-

Inflammatory Drugs. MDPI. Available at: [Link]

Bio-Rad. (n.d.). NF-κB Signaling Pathway. Bio-Rad Antibodies. Available at: [Link]

Tsikas, D. (2007). Measurement of Nitric Oxide Production in Biological Systems by Using

Griess Reaction Assay. MDPI. Available at: [Link]

Z-Q, X., et al. (2013). Measurement of cyclooxygenase inhibition using liquid

chromatography-tandem mass spectrometry. Journal of Zhejiang University. Science. B.

Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6249219/
https://synapse.koreamed.org/articles/1040779
https://www.frontiersin.org/articles/10.3389/fimmu.2024.1359648/full
https://www.jci.org/articles/view/11830
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1412402/full
https://www.bio-techne.com/research-and-clinical-resources/blog/mapk-signaling-links-autophagy-and-inflammation
https://www.assaygenie.com/mapk-signaling-in-inflammatory-cytokines-pathways
https://www.mdpi.com/1422-0067/22/11/5766
https://www.mdpi.com/1999-4923/15/4/1247
https://www.bio-rad-antibodies.com/nf-kb-signaling-pathway-nfkb.html
https://www.mdpi.com/1420-3049/8/8/1205
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3737330/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dobrovolskaia, M. A., & McNeil, S. E. (2020). Detection of Nitric Oxide Production by the

Macrophage Cell Line RAW264.7. In Methods in Molecular Biology. Available at: [Link]

Schroecksnadel, K., et al. (2010). In vitro testing for anti-inflammatory properties of

compounds employing peripheral blood mononuclear cells freshly isolated from healthy

donors. Clinical and experimental pharmacology & physiology. Available at: [Link]

Verbeeck, R. K., et al. (1983). Non-steroidal anti-inflammatory analgesics other than

salicylates. Drugs. Available at: [Link]

Laufer, S., & Luik, S. (2009). Different methods for testing potential cyclooxygenase-1 and

cyclooxygenase-2 inhibitors. In Methods in molecular biology. Available at: [Link]

ResearchGate. (2022). How to perform Nitic Oxide assays using griess reagents without kit

for the cancer cell supernatants treated with different drugs? ResearchGate. Available at:

[Link]

Bio-protocol. (2019). Nitric Oxide Griess Assay. Bio-protocol. Available at: [Link]

IIVS. (n.d.). Anti-Inflammatory Screen. Institute for In Vitro Sciences. Available at: [Link]

Silva, T., et al. (2019). Protocol Griess Test. protocols.io. Available at: [Link]

Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative

Review. INNOSC Theranostics and Pharmacological Sciences. Available at: [Link]

ResearchGate. (2023). Dissecting CYP1A2 Activation by Arylalkanoic Acid Prodrugs toward

the Development of Anti-Inflammatory Agents. ResearchGate. Available at: [Link]

Certo, G., et al. (2023). Dissecting CYP1A2 Activation by Arylalkanoic Acid Prodrugs toward

the Development of Anti-Inflammatory Agents. International Journal of Molecular Sciences.

Available at: [Link]

Peiris, D., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive

Review of Methods, Advantages, and Limitations. ResearchGate. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK562497/
https://pubmed.ncbi.nlm.nih.gov/20880041/
https://pubmed.ncbi.nlm.nih.gov/6358823/
https://pubmed.ncbi.nlm.nih.gov/20645167/
https://www.researchgate.net/post/How_to_perform_Nitic_Oxide_assays_using_griess_reagents_without_kit_for_the_cancer_cell_supernatants_treated_with_different_drugs
https://bio-protocol.org/exchange/protocoldetail?id=10100782&version=1
https://iivs.org/testing-services/assays/anti-inflammatory-screen/
https://www.protocols.io/view/protocol-griess-test-96ph9dn
https://www.itps-journal.com/index.php/itps/article/view/775
https://www.researchgate.net/publication/376483471_Dissecting_CYP1A2_Activation_by_Arylalkanoic_Acid_Prodrugs_toward_the_Development_of_Anti-Inflammatory_Agents
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10779051/
https://www.researchgate.net/publication/378297042_Assessment_of_In_vitro_Anti-Inflammatory_Activity_A_Comprehensive_Review_of_Methods_Advantages_and_Limitations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Certo, G., et al. (2023). Dissecting CYP1A2 Activation by Arylalkanoic Acid Prodrugs toward

the Development of Anti-Inflammatory Agents. MDPI. Available at: [Link]

Pharma Change. (n.d.). Arylalkanoic acids - SAR, Structure, Properties, uses, Synthesis,

Assay, Storage, Dosage forms, Dose. Pharma Change. Available at: [Link]

Wikipedia. (n.d.). Sulindac. Wikipedia. Available at: [Link]

Wikipedia. (n.d.). IC50. Wikipedia. Available at: [Link]

Li, Y., et al. (2014). Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated

RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. Tropical Journal of

Pharmaceutical Research. Available at: [Link]

Lee, J. Y., et al. (2021). Anti-inflammatory Effects in LPS-treated RAW 264.7 Cells and the

Influences on Drug Metabolizing Enzyme Activities by the Traditional Herbal Formulas,

Yongdamsagan-Tang and Paljung-san. Journal of Korean Medicine. Available at: [Link]

ResearchGate. (n.d.). Cytokine release profile in LPS activated RAW 264.7 cells.

ResearchGate. Available at: [Link]

SlidePlayer. (n.d.). Nonsteroidal Anti-Inflammatory Drugs. SlidePlayer. Available at: [Link]

Azure Biosystems. (2025). In-cell Western Assays for IC50 Determination. Azure

Biosystems. Available at: [Link]

ResearchGate. (2017). How to determine IC50 value of a compound? ResearchGate.

Available at: [Link]

Li, Y., et al. (2023). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is

inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. BMC

Immunology. Available at: [Link]

Fan, C., et al. (2017). 4'-Hydroxywogonin suppresses lipopolysaccharide-induced

inflammatory responses in RAW 264.7 macrophages and acute lung injury mice. PLOS

ONE. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.mdpi.com/1422-0067/25/1/476
https://pharma-change.com/sar-structure-properties-uses-synthesis-assay-storage-dosage-forms-dose-of-arylalkanoic-acids/
https://en.wikipedia.org/wiki/Sulindac
https://en.wikipedia.org/wiki/IC50
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4121111/
https://www.j-km.or.kr/journal/view.php?doi=10.13048/jkm.21034
https://www.researchgate.net/figure/Cytokine-release-profile-in-LPS-activated-RAW-2647-cells-The-data-are-displayed-as-the_fig1_328373976
https://slideplayer.com/slide/5835940/
https://www.azurebiosystems.com/in-cell-western-assays-for-ic50-determination/
https://www.researchgate.net/post/How_to_determine_IC50_value_of_a_compound
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10504107/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


YouTube. (2022). IC50 values by using GraphPad Prism. YouTube. Available at: [Link]

Danihelová, M., et al. (2007). Antiproliferative Activity of β-Hydroxy-β-Arylalkanoic Acids.

Molecules. Available at: [Link]

CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability

Assays. CLYTE. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dissecting CYP1A2 Activation by Arylalkanoic Acid Prodrugs toward the Development of
Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

2. 9afi.com [9afi.com]

3. Non-steroidal anti-inflammatory analgesics other than salicylates - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. pharmacy180.com [pharmacy180.com]

5. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass
spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

8. synapse.koreamed.org [synapse.koreamed.org]

9. Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. pdf.benchchem.com [pdf.benchchem.com]

11. 4'-Hydroxywogonin suppresses lipopolysaccharide-induced inflammatory responses in
RAW 264.7 macrophages and acute lung injury mice | PLOS One [journals.plos.org]

12. Anti-inflammatory Effects in LPS-treated RAW 264.7 Cells and the Influences on Drug
Metabolizing Enzyme Activities by the Traditional Herbal Formulas, Yongdamsagan-Tang

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.youtube.com/watch?v=kpoEjYd23nE
https://www.mdpi.com/1420-3049/12/3/519
https://www.clyte.bio/post/guide-to-calculating-and-interpreting-ic50-ec50-values-in-cell-viability-assays
https://www.benchchem.com/product/b144320?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10779369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10779369/
https://9afi.com/storage/daftar/gNsVKvFRwHeuATZq0FdquN9P3qyRE3nqeLtWmFJM.pdf
https://pubmed.ncbi.nlm.nih.gov/3552584/
https://pubmed.ncbi.nlm.nih.gov/3552584/
https://www.pharmacy180.com/article/arylalkanoic-acids-2305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2946453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2946453/
https://www.mdpi.com/1422-0067/8/3/214
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://synapse.koreamed.org/func/download.php?path=L2hvbWUvdmlydHVhbC9rYW1qZS9zeW5hcHNlL3VwbG9hZC9TeW5hcHNlRGF0YS9QREZEYXRhLzAwNzlqYnYvamJ2LTQyLTE4OS5wZGY=&filename=amJ2LTQyLTE4OS5wZGY=
https://pubmed.ncbi.nlm.nih.gov/20645167/
https://pubmed.ncbi.nlm.nih.gov/20645167/
https://pdf.benchchem.com/15140/In_Vitro_Cyclooxygenase_Inhibition_Assay_of_Cox_2_IN_26_A_Technical_Guide.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181191
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181191
https://www.jkom.org/journal/view.php?number=5054
https://www.jkom.org/journal/view.php?number=5054
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and Paljung-san [jkom.org]

13. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National
Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols -
NCBI Bookshelf [ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

15. researchgate.net [researchgate.net]

16. Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7
Murine Macrophage by 7-O-Methyl-naringenin - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Assay development for testing anti-inflammatory
properties of arylalkanoic acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144320/docs#assay-development-for-testing-anti-
inflammatory-properties-of-arylalkanoic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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